Cas no 1804483-85-9 (4-(Fluoromethyl)-5-iodo-2-nitro-3-(trifluoromethoxy)pyridine)

• Product Name: 4-(Fluoromethyl)-5-iodo-2-nitro-3-(trifluoromethoxy)pyridine
• CAS No: 1804483-85-9
• MF: C₇H₃F₄IN₂O₃
• MW: 366.008407831192
• CID: 4836491
• Update Time: 2025-06-08

4-(Fluoromethyl)-5-iodo-2-nitro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Fluoromethyl)-5-iodo-2-nitro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3F4IN2O3/c8-1-3-4(12)2-13-6(14(15)16)5(3)17-7(9,10)11/h2H,1H2
• InChI Key： OCNAZQNXXPCXFX-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1CF)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 3
• Topological Polar Surface Area: 67.9

Additional information on 4-(Fluoromethyl)-5-iodo-2-nitro-3-(trifluoromethoxy)pyridine

Introduction to 4-(Fluoromethyl)-5-iodo-2-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1804483-85-9)

4-(Fluoromethyl)-5-iodo-2-nitro-3-(trifluoromethoxy)pyridine, identified by its CAS number 1804483-85-9, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, which is a cornerstone in the synthesis of various bioactive molecules due to its versatile structural framework. The presence of multiple functional groups, including a fluoromethyl, an iodo, a nitro, and a trifluoromethoxy moiety, makes it a valuable intermediate in the development of novel therapeutic agents.

The structural features of this compound contribute to its unique chemical properties, which are highly desirable for drug discovery applications. The fluoromethyl group, for instance, is well-known for its ability to enhance metabolic stability and binding affinity in drug molecules. Meanwhile, the iodo substituent provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are pivotal in constructing complex molecular architectures. The nitro group not only serves as a versatile synthetic handle but also often imparts electronic properties that can influence the biological activity of the molecule. Lastly, the trifluoromethoxy group is renowned for its ability to improve lipophilicity and metabolic resistance, making it a preferred choice in medicinal chemistry.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Among these, kinase inhibitors have been extensively studied due to their critical role in cell signaling and their association with numerous diseases, including cancer. The compound 4-(Fluoromethyl)-5-iodo-2-nitro-3-(trifluoromethoxy)pyridine has emerged as a promising scaffold for designing kinase inhibitors. Its pyridine core is a common motif in many approved drugs, and the combination of its functional groups offers a rich palette for structure-activity relationship (SAR) studies.

One of the most compelling aspects of this compound is its potential application in the development of tyrosine kinase inhibitors (TKIs). Tyrosine kinases are enzymes that play a crucial role in signal transduction pathways and are frequently dysregulated in cancer cells. By targeting these kinases, TKIs can disrupt aberrant signaling networks and induce apoptosis or cell cycle arrest. The presence of an iodo group on the pyridine ring allows for facile introduction of aryl groups via palladium-catalyzed cross-coupling reactions, enabling the generation of diverse analogs with tailored biological activities. This flexibility has been exploited by several research groups to develop novel TKIs with improved selectivity and potency.

Furthermore, the compound has shown promise in preclinical studies as an inhibitor of other targets beyond kinases. For instance, its structural motif has been explored as a potential scaffold for developing inhibitors of phosphodiesterases (PDEs), which are enzymes involved in regulating cyclic nucleotide levels and have implications in various diseases, including pulmonary hypertension and erectile dysfunction. The combination of electronic and steric effects introduced by the various substituents on the pyridine ring can be fine-tuned to modulate binding interactions with biological targets.

The synthesis of 4-(Fluoromethyl)-5-iodo-2-nitro-3-(trifluoromethoxy)pyridine presents an interesting challenge due to the complexity of its functional groups. However, modern synthetic methodologies have made significant advancements in handling such multifunctional compounds. For example, multi-component reactions (MCRs) have been employed to construct the pyridine core efficiently. Additionally, transition-metal-catalyzed reactions have enabled the introduction of various substituents with high precision and yield. These advances have not only simplified the synthesis but also opened up new avenues for exploring derivatives with enhanced properties.

The pharmacokinetic profile of any drug candidate is critical for its success in clinical settings. The presence of electron-withdrawing groups such as the nitro and trifluoromethoxy moieties can influence solubility and metabolic stability. Computational modeling techniques have been increasingly utilized to predict these properties before experimental validation. For instance, molecular dynamics simulations can provide insights into how these substituents affect molecular interactions within biological membranes, which is crucial for understanding absorption, distribution, metabolism, and excretion (ADME) profiles.

In conclusion,4-(Fluoromethyl)-5-iodo-2-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1804483-85-9) represents a versatile and potent scaffold for pharmaceutical development. Its unique structural features make it an attractive building block for designing small-molecule inhibitors targeting various therapeutic areas. As research continues to uncover new applications and synthetic strategies for this compound, it is likely to remain at the forefront of drug discovery efforts.